Cas no 1462357-11-4 (2-azido-1-(4-ethoxyphenyl)ethan-1-ol)
2-azido-1-(4-ethoxyphenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-azido-1-(4-ethoxyphenyl)ethan-1-ol
- 1462357-11-4
- AKOS019067423
- EN300-1147255
-
- Inchi: 1S/C10H13N3O2/c1-2-15-9-5-3-8(4-6-9)10(14)7-12-13-11/h3-6,10,14H,2,7H2,1H3
- InChI Key: PZNGWIXAFSAYNW-UHFFFAOYSA-N
- SMILES: OC(CN=[N+]=[N-])C1C=CC(=CC=1)OCC
Computed Properties
- Exact Mass: 207.100776666g/mol
- Monoisotopic Mass: 207.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.8Ų
2-azido-1-(4-ethoxyphenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1147255-0.05g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 95% | 0.05g |
$587.0 | 2023-10-25 | |
| Enamine | EN300-1147255-0.1g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 95% | 0.1g |
$615.0 | 2023-10-25 | |
| Enamine | EN300-1147255-0.25g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 95% | 0.25g |
$642.0 | 2023-10-25 | |
| Enamine | EN300-1147255-0.5g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 95% | 0.5g |
$671.0 | 2023-10-25 | |
| Enamine | EN300-1147255-1.0g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1147255-2.5g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 95% | 2.5g |
$1370.0 | 2023-10-25 | |
| Enamine | EN300-1147255-5.0g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1147255-10.0g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1147255-1g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 95% | 1g |
$699.0 | 2023-10-25 | |
| Enamine | EN300-1147255-5g |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol |
1462357-11-4 | 95% | 5g |
$2028.0 | 2023-10-25 |
2-azido-1-(4-ethoxyphenyl)ethan-1-ol Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-azido-1-(4-ethoxyphenyl)ethan-1-ol
2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol (CAS No. 1462357-11-4): A Comprehensive Overview
2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol, identified by the CAS registry number 1462357-11-4, is a versatile organic compound with significant applications in the fields of drug discovery, materials science, and bioengineering. This compound, characterized by its unique structure featuring an azide group and an ethoxyphenyl moiety, has garnered considerable attention in recent years due to its potential in click chemistry and its role as a precursor in the synthesis of bioactive molecules.
The molecular structure of 2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol comprises a benzene ring substituted with an ethoxy group at the para position and a hydroxymethyl azide group at the ortho position. This arrangement imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. The azide group, in particular, is a valuable functional group in organic synthesis, enabling the formation of stable bonds through click reactions such as the Huisgen cycloaddition.
Recent advancements in synthetic methodologies have enhanced the efficiency of producing 2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol. Researchers have optimized reaction conditions to improve yield and purity, leveraging catalytic systems and green chemistry principles. These improvements have made the compound more accessible for large-scale applications, particularly in the pharmaceutical industry where it serves as an intermediate in drug design.
In terms of applications, 2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol has demonstrated potential as a building block for constructing complex molecules with therapeutic properties. Its ability to participate in click chemistry reactions allows for the rapid assembly of bioactive compounds, which is critical in drug discovery pipelines. Additionally, this compound has been explored for its role in creating stimuli-responsive materials, where its azide functionality can be harnessed to induce structural changes under specific conditions.
The latest studies have also highlighted the utility of CAS No. 1462357-11-4 in bioconjugation technologies. By incorporating this compound into biomolecules such as proteins or nucleic acids, researchers can enhance their stability, solubility, and targeting capabilities. This has opened new avenues for its use in diagnostics and targeted drug delivery systems.
In conclusion, 2-Azido-1-(4-Ethoxyphenyl)ethan-1-ol (CAS No. 1462357-11-) stands out as a pivotal compound in modern organic synthesis and materials science. Its unique structure and reactivity continue to drive innovative research across multiple disciplines, underscoring its importance as a key player in contemporary chemical science.
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